Cas no 2171333-00-7 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2171333-00-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6128273
• PubChem ID: 165505131
• Update Time: 2025-10-29

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• 2171333-00-7
• EN300-1476350
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-5-10-17(15-24(29)28-23(4-2)25(30)31)27-26(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,3-5,10,15-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
• InChI Key： CVNRLMYIDTXLTN-VXLWULRPSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic Acid (CAS No. 2171333-00-7)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number CAS No. 2171333-00-7, belongs to a class of molecules that exhibit promising characteristics for drug development and therapeutic applications. The intricate molecular framework of this compound, featuring a chiral center and multiple functional groups, makes it a subject of intense research interest.

The< strong>fluoren-9-yl)methoxycarbonyl moiety in the molecular structure of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid plays a crucial role in determining its chemical reactivity and biological interactions. This group is known for its stability and ability to participate in various chemical transformations, making it an attractive component in the design of novel pharmaceutical agents. The presence of this moiety also suggests potential applications in the development of probes for biochemical studies, where its fluorescence properties can be harnessed for imaging and diagnostic purposes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid, allowing researchers to explore its pharmacological potential more thoroughly. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high enantiomeric purity. This has been achieved through the use of chiral auxiliaries and catalysts, which are essential for maintaining the stereochemical integrity of the compound.

The< strong>aminohexanoic acid backbone of this compound provides a versatile scaffold for further functionalization, enabling the attachment of various pharmacophores that can modulate biological activity. This structural flexibility has led to its investigation as a precursor in the synthesis of peptidomimetics, which are designed to mimic the function of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation.

In the realm of drug discovery, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid has been explored for its potential role in addressing various therapeutic challenges. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating inflammatory diseases, neurological disorders, and metabolic conditions. The< strong>fluorescent tag incorporated into its structure allows for real-time monitoring of biological processes, providing valuable insights into drug mechanisms of action.

The< strong>chiral center at the second position in the molecule is particularly significant, as it imparts optical activity that can influence how the compound interacts with biological targets. The (S)-configuration has been shown to be more effective in certain biological assays, highlighting the importance of stereochemistry in drug design. Researchers have leveraged this property to develop enantiomerically pure forms of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid, which exhibit enhanced potency and reduced side effects compared to racemic mixtures.

Efforts are ongoing to optimize synthetic routes for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid to improve yield and scalability. Innovations in continuous flow chemistry have shown promise in facilitating these processes, allowing for faster production times and reduced environmental impact. Additionally, green chemistry principles are being integrated into synthetic strategies to minimize waste and hazardous byproducts.

The< strong>bioavailability and pharmacokinetic properties of (2S)-2-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)heptanamidobutanoic acid are critical factors that determine its suitability for clinical applications. Preclinical studies have been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These investigations have provided valuable data on how the compound behaves within living systems, guiding further development efforts toward safe and effective therapeutic agents.

The< strong>structural diversity offered by (2S)-2-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)heptanamidobutanoic acid has also inspired its use as a building block in combinatorial chemistry libraries. By systematically varying functional groups attached to the core scaffold, researchers can generate libraries of compounds with diverse biological activities. This approach has accelerated the discovery process by enabling high-throughput screening against various disease targets.

In conclusion, (2S)-2-3-({(9H-fluorenine-methoxycarbonyl}amino)heptanamidobutanoic acid is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the< strong>fluorenine tag,< strong>chiral center, and< strong>functionalizable backbone, make it a valuable tool for exploring new therapeutic strategies. Continued research into its synthesis, pharmacology, and applications will likely yield groundbreaking advancements in medicine.